Cas no 2092564-18-4 (6-(2-Methoxybenzyl)pyrimidin-4-ol)

• Product Name: 6-(2-Methoxybenzyl)pyrimidin-4-ol
• CAS No: 2092564-18-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5722223
• PubChem ID: 137027692
• Update Time: 2025-10-20

6-(2-Methoxybenzyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026714531
• 2092564-18-4
• 6-(2-methoxybenzyl)pyrimidin-4-ol
• F1967-3796
• 4-[(2-methoxyphenyl)methyl]-1H-pyrimidin-6-one
• 6-(2-Methoxybenzyl)pyrimidin-4-ol

• Inchi： 1S/C12H12N2O2/c1-16-11-5-3-2-4-9(11)6-10-7-12(15)14-8-13-10/h2-5,7-8H,6H2,1H3,(H,13,14,15)
• InChI Key： IOBNXHGHNKJLTO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CC1=CC(NC=N1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.7Ų

Additional information on 6-(2-Methoxybenzyl)pyrimidin-4-ol

Comprehensive Analysis of 6-(2-Methoxybenzyl)pyrimidin-4-ol (CAS No. 2092564-18-4): Properties, Applications, and Research Insights

The compound 6-(2-Methoxybenzyl)pyrimidin-4-ol (CAS No. 2092564-18-4) is a pyrimidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. Pyrimidine-based compounds are widely studied for their role in drug discovery, particularly in the development of kinase inhibitors, antiviral agents, and anti-inflammatory therapeutics. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries from researchers and industry professionals.

From a structural perspective, 6-(2-Methoxybenzyl)pyrimidin-4-ol features a pyrimidine core substituted with a 2-methoxybenzyl group at the 6-position and a hydroxyl group at the 4-position. This configuration contributes to its potential as a scaffold for medicinal chemistry. Recent studies highlight its relevance in targeting protein-protein interactions (PPIs) and modulating enzymatic activity, making it a subject of interest in drug design and biochemical research. The presence of the methoxybenzyl moiety enhances its lipophilicity, which can influence bioavailability and membrane permeability—a critical factor in pharmacokinetic optimization.

The synthesis of 6-(2-Methoxybenzyl)pyrimidin-4-ol typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Researchers often employ palladium-catalyzed cross-coupling or nucleophilic aromatic substitution to introduce the 2-methoxybenzyl group. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for verifying purity and structural integrity. In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes, aligning with the growing demand for environmentally friendly methodologies.

One of the most searched questions about this compound revolves around its potential biological applications. Preliminary studies suggest that 6-(2-Methoxybenzyl)pyrimidin-4-ol may exhibit inhibitory effects on specific kinases involved in cellular signaling pathways. This aligns with current trends in precision medicine, where targeted therapies are prioritized. Additionally, its structural similarity to known heterocyclic bioactive molecules has spurred investigations into its antimicrobial and antioxidant properties, though further in vitro and in vivo validation is required.

In the pharmaceutical industry, 6-(2-Methoxybenzyl)pyrimidin-4-ol is often explored as an intermediate in the synthesis of more complex drug candidates. Its versatility makes it valuable for structure-activity relationship (SAR) studies, particularly in optimizing lead compounds for enhanced efficacy and reduced toxicity. The compound’s stability under physiological conditions is another area of active research, as it impacts drug delivery strategies and formulation development.

From an industrial perspective, scalability and cost-effectiveness are critical considerations. Manufacturers are increasingly adopting continuous flow chemistry to produce such intermediates efficiently. Regulatory compliance, including adherence to Good Manufacturing Practices (GMP), ensures the compound meets quality standards for research and commercial use. Furthermore, advancements in computational chemistry have enabled virtual screening of derivatives, accelerating the identification of promising analogs.

Environmental and safety profiles are also frequently discussed topics. While 6-(2-Methoxybenzyl)pyrimidin-4-ol is not classified as hazardous, proper handling protocols are recommended to minimize exposure. Researchers are encouraged to consult Safety Data Sheets (SDS) and implement laboratory best practices when working with this compound. The rise of AI-driven toxicity prediction tools has further streamlined risk assessment in early-stage research.

In summary, 6-(2-Methoxybenzyl)pyrimidin-4-ol (CAS No. 2092564-18-4) represents a compelling case study in the intersection of chemistry and biology. Its multifaceted applications—from drug discovery to material science—underscore its importance in contemporary research. As scientific inquiries evolve, this compound is poised to remain a focal point for innovation, particularly in addressing unmet medical needs and advancing sustainable chemical practices.